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Compound of Interest

Compound Name: Dicyclohexyl-phenyl-methanol

CAS No.: 87839-87-0

Cat. No.: B15686462

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dicyclohexyl-phenyl-methanol, a
molecule of interest in organic synthesis and potentially in pharmaceutical applications. This

document collates available data on its synonyms, chemical properties, and potential, while

also highlighting areas where further research is needed.

Nomenclature and Identification
Dicyclohexyl-phenyl-methanol is known by several synonyms, ensuring clarity and accurate

identification across different chemical databases and publications. The most prominent of

these is its IUPAC name, dicyclohexyl(phenyl)methanol.[1]
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Identifier Type Identifier

IUPAC Name dicyclohexyl(phenyl)methanol[1]

CAS Number 87839-87-0[1]

Molecular Formula C₁₉H₂₈O[1]

Molecular Weight 272.43 g/mol [1]

Synonyms

Dicyclohexylphenylmethanol, Benzene,

(dicyclohexylmethyl)-,

Dicyclohexyl(phenyl)methanol

Physicochemical Properties
Understanding the physicochemical properties of Dicyclohexyl-phenyl-methanol is crucial for

its application in experimental settings. The following table summarizes key computed and,

where available, experimental data.

Property Value Source

Molecular Weight 272.43 g/mol PubChem[1]

XLogP3 5.6 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 272.214015 g/mol PubChem[1]

Monoisotopic Mass 272.214015 g/mol PubChem[1]

Topological Polar Surface Area 20.2 Å² PubChem[1]

Heavy Atom Count 20 PubChem[1]

Complexity 289 PubChem[1]
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Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for Dicyclohexyl-phenyl-methanol
are not readily available in the public domain. However, the synthesis of structurally analogous

compounds, such as other substituted cyclohexyl-methanol derivatives, typically involves the

Grignard reaction. A general plausible synthetic workflow is proposed below.

Proposed Synthetic Workflow: Grignard Reaction
This hypothetical workflow outlines a common method for the synthesis of tertiary alcohols like

Dicyclohexyl-phenyl-methanol.
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Reactants

Reaction Steps Product

Bromocyclohexane

1. Formation of Cyclohexylmagnesium Bromide

Magnesium Turnings

Phenyl cyclohexyl ketone

2. Nucleophilic Addition

Anhydrous Diethyl Ether

Grignard Reagent
3. Acidic Workup (e.g., aq. NH4Cl) Dicyclohexyl-phenyl-methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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